98-08-8(Benzotrifluoride),PhCF3,T0439

Benzotrifluoride Properties

Names and Identifiers

- (Trifluoromethyl)benzene
- alpha,alpha,alpha-trifluorotoluene
- benzylidyne fluoride
- ophenylfluoroform
- phenyfluoroform
- trifluorotoluene
- omega-trifluorotoluene
- α,α,α-Trifluorotoluene solution
- ααα-Trifluorotoluene, Calibration (Surrogate) Standard
- 3-trifluoromethyl-benzene
- benzenylfluoride
- BENZOTRIFLOURIDE
- Benzotrifluoide
- Benzotrifluorid
- Benzotrifluoride
- o-trifluoromethylbenzene
- Oxsol2000
- Phenylfluoroform
- Triflorotoluene
- trifluoromethylbenzene
- usafma-16
- ααα-Trifluorotoluene, Calibration (Surrogate) Standard10000µg
- α,α,α-Trifluorotoluene
- α,α,α-Trifluorotoluene solution,Benzotrifluoride
- alpha,alpha,alpha-Trifluorotoluene, 99+% 500ML
- (Trifluoromethyl)benzene alpha,alpha,alpha-Trifluorotoluene
- (Trifluormethyl)-benzol
- (trifluoromethyl)-benzen
- 1’,1’,1’-Trifluorotoluene
- alpha,alpha,alpha-trifluoro-toluen
- Q409755
- CHEMBL15897
- HSDB 2077
- alpha,alpha,alpha-Trifluorotoluene, anhydrous, >=99%
- CAS-98-08-8
- CHEBI:36810
- TOLUENE, .ALPHA.-TRIFLUORO-
- alpha,alpha,alpha-trifluorotoluene-d5
- AKOS000120183
- BENZOTRIFLUORIDE [MI]
- trifluoromethyl benzene
- alpha,alpha,alpha-Trifluorotoluene, >=99%
- EN300-19414
- C6H5CF3
- .omega.-Trifluorotoluene
- CCRIS 2808
- alpha,alpha,alpha-Trifluorotoluene 2000 microg/mL in Methanol
- 1',1',1'-TRIFLUOROTOLUENE
- alpha , alpha , alpha -Trifluorotoluene
- NSC8038
- Toluene, .alpha.,.alpha.,.alpha.-trifluoro-
- WLN: FXFFR
- NSC-8038
- a,a,a-Trifluorotoluene
- NS00041193
- PhCF3
- NCGC00258507-01
- alpha, alpha, alpha-trifluorotoluene
- Benzenyl fluoride
- EINECS 202-635-0
- Benzene, (trifluoromethyl)-
- AI3-14870
- trifluoro methyl benzene
- T0439
- F0001-2313
- InChI=1/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5
- .alpha.,.alpha.,.alpha.-Trifluorotoluene
- trifluortoluol
- Tox21_200954
- Trifluoro(phenyl)methane
- DTXCID404589
- USAF MA-16
- CF3Ph
- NCGC00091831-01
- (1,1',1''-TRIFLUOROMETHYL)BENZENE
- BRN 1906908
- UN-2338
- MFCD00000372
- NCGC00091831-02
- 4-05-00-00802 (Beilstein Handbook Reference)
- 4-trifluoromethylbenzene
- UNII-49R6421K89
- trifluoro-toluene
- AM62156
- 49R6421K89
- Trifluoromethyl-benzene
- Benzotrifluoride [UN2338] [Flammable liquid]
- A845805
- NSC 8038
- FT-0622737
- Toluene, alpha,alpha,alpha-trifluoro-
- 98-08-8
- alpha,alpha.alpha-trifluorotoluene
- .alpha.,.alpha.-Trifluorotoluene
- UN2338
- UN 2338
- Z104473746
- DTXSID2024589
- PS-11886
- SCHEMBL8692
- Toluene trifluoride
- α,α,α-Trifluorotoluene,99%
- α,α,α-Trifluorotoluene 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- α,α,α-Trifluorotoluene 99%, SuperDry, Water≤50 ppm (by K.F.)
- Toluene, alpha,alpha,alphatrifluoro
- alpha,alpha,alphatrifluorotoluene
- TOLUENE, ALPHA-TRIFLUORO-
- (trifluoromethyl)-benzene
- aaa-Trifluorotoluene
- Benzene, (trifluoromethyl)
- STL453680
- +Expand
- MDL： MFCD00000372
- InChIKey： GETTZEONDQJALK-UHFFFAOYSA-N
- Inchi： 1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
- SMILES： C1=CC=C(C=C1)C(F)(F)F
- BRN： 1906908

Computed Properties

Exact Mass: 146.03400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 146.034
Heavy Atom Count: 10
Complexity: 99.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.70540
PSA: 0.00000
Merck: 1110
Refractive Index: n20/D 1.414(lit.)
Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
Boiling Point: 102°C
Melting Point: -29°C(lit.)
Vapor Pressure: 38.83 mmHg
Flash Point: Fahrenheit: 12.2 ° f < br / > Celsius: -11 ° C < br / >
FEMA: 2493
Solubility: 0.45g/l Hydrolysis
Color/Form: 0.05% in benzene-d6 (99.6 atom % D)
Color/Form: Colorless liquid with aromatic smell.
Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents, strong bases, strong reducing agents.
Solubility: Insoluble in water, miscible with alcohol \ acetone \ benzene \ carbon tetrachloride \ ether \ hexane, etc. it can dissolve most organic compounds
Sensitiveness: Easily absorb moisture
Density: 1.19 g/mL at 20 °C(lit.)

Benzotrifluoride Security Information

Symbol: GHS06 GHS08
RTECS：XT9450000
WGK Germany：1
Safety Term：3
Safety Instruction： S53-S26-S36/37-S45-S62-S61-S23-S16
Packing Group：II
Risk Phrases：R11; R51/53
Dangerous goods sign： T
Hazardous Material transportation number：UN 2338 3/PG 2
Hazard Statement： H301,H311,H331,H370
Warning Statement： P260,P280,P301+P310,P311
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 45-46-11-36/38-48/23/24/25-65
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.4-9.3%(V)
HazardClass：3

Benzotrifluoride Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%